Cas no 2248324-26-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[benzyl(methyl)amino]acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[benzyl(methyl)amino]acetate
• CAS No: 2248324-26-5
• MF: C₁₈H₁₆N₂O₄
• MW: 324.330644607544
• CID: 5993772
• PubChem ID: 165727773
• Update Time: 2025-05-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[benzyl(methyl)amino]acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6516505
• 2248324-26-5
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[benzyl(methyl)amino]acetate

• Inchi： 1S/C18H16N2O4/c1-19(11-13-7-3-2-4-8-13)12-16(21)24-20-17(22)14-9-5-6-10-15(14)18(20)23/h2-10H,11-12H2,1H3
• InChI Key： UWWQPYVKOUDODQ-UHFFFAOYSA-N
• SMILES： O(C(CN(C)CC1C=CC=CC=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 324.11100700g/mol
• Monoisotopic Mass: 324.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[benzyl(methyl)amino]acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[benzyl(methyl)amino]acetate (CAS No. 2248324-26-5) and Its Emerging Applications in Chemical Biology

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[benzyl(methyl)amino]acetate, identified by its CAS number 2248324-26-5, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic derivative combines structural features of isoindole and amino acid mimetics, making it a versatile scaffold for drug discovery and molecular probe development. Its unique chemical properties have garnered attention from researchers exploring novel therapeutic strategies.

The 1,3-dioxo moiety within the isoindole core introduces a electron-withdrawing effect, which can modulate the reactivity and binding affinity of the molecule. This feature is particularly valuable in designing small molecules that interact with biological targets with high specificity. The presence of the benzyl(methyl)amino substituent further enhances the compound's functional diversity, allowing for modifications that could improve solubility, bioavailability, or metabolic stability—key factors in drug development.

Recent advancements in computational chemistry and high-throughput screening have enabled more efficient identification of promising candidates like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[benzyl(methyl)amino]acetate. Studies indicate that this compound exhibits inhibitory activity against certain enzymes implicated in inflammatory pathways, making it a candidate for further investigation in chronic disease models. The isoindole scaffold is well-documented for its role in medicinal chemistry due to its ability to form stable interactions with biological macromolecules.

One particularly intriguing aspect of this molecule is its potential as a tool for studying protein-protein interactions. The combination of the dioxo group and the amino acid-like side chain allows for selective binding to specific residues on target proteins. This has been leveraged in recent research to develop probes that can visualize signaling pathways in live cells. Such applications are critical for understanding complex biological systems at the molecular level.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[benzyl(methyl)amino]acetate presents an interesting challenge due to the delicate balance between functional groups. However, modern synthetic methodologies have made significant strides in optimizing routes that preserve the integrity of both the isoindole core and the amino acid-derived moiety. This has opened doors for large-scale production and structural modifications necessary for preclinical studies.

In light of current research trends, this compound aligns with the growing interest in hybrid molecules that combine multiple pharmacophoric elements. The benzyl(methyl)amino group not only contributes to pharmacological activity but also serves as a handle for further derivatization. Such flexibility is essential for tailoring compounds to meet specific therapeutic requirements while minimizing off-target effects.

Future directions for research on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[benzyl(methyl)amino]acetate (CAS No. 2248324-26-5) may include exploring its role in modulating neurotransmitter receptors or as a precursor for more complex derivatives. The compound's ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug discovery—a domain where novel molecular architectures are desperately needed.

The integration of machine learning algorithms into virtual screening has accelerated the process of identifying lead compounds like this one. Predictive models can now anticipate how modifications to the dioxo and amino acid-like regions will affect binding affinity and pharmacokinetic properties. This synergy between experimental chemistry and computational biology promises to streamline drug development pipelines significantly.

Moreover, the environmental impact of synthesizing such molecules has been a growing concern in recent years. Researchers are increasingly adopting green chemistry principles to reduce waste and energy consumption during production. The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[benzyl(methyl)amino]acetate exemplifies this shift toward sustainable practices by utilizing catalytic methods that minimize byproduct formation.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 2-[benzyl(methyl)amino]acetate (CAS No. 2248324-26) stands as a testament to the ingenuity of modern chemical biology research. Its unique structural features offer opportunities for developing novel therapeutics across multiple disease areas while adhering to stringent safety standards set forth by regulatory agencies worldwide.